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Compound of Interest

Compound Name: 15(2)-Nervonyl acetate

Cat. No.: B15552209

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Nervonic acid (NA, 24:1n-9) is a very long-chain monounsaturated fatty acid that is highly
enriched in the nervous system, particularly as a key component of sphingolipids in the myelin
sheath.[1][2] Its deficiency has been linked to demyelinating disorders, making the metabolic
fate of nervonic acid and its derivatives a critical area of research for potential therapeutic
interventions. 15(Z)-Nervonyl acetate, an esterified form of nervonic acid, is a compound of
interest for supplementation studies due to its potential for improved stability and bioavailability.
Upon administration, it is anticipated that esterases in the plasma and tissues rapidly hydrolyze
the acetate group, releasing nervonic acid into circulation for subsequent metabolic
incorporation.

This document provides a detailed guide for utilizing a lipidomics-based approach to track the
metabolism of 15(Z)-Nervonyl acetate. It outlines the metabolic pathways, experimental
protocols for sample analysis, and data interpretation to provide a comprehensive framework
for researchers in neuroscience and drug development.

Metabolic Pathway of Nervonic Acid

Following the hydrolysis of 15(Z)-Nervonyl acetate, the liberated nervonic acid is activated to
Nervonyl-CoA. This activated form can then be incorporated into various complex lipid species,
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primarily sphingolipids and glycerophospholipids, through a series of enzymatic reactions. The
major metabolic fates of nervonic acid are depicted in the signaling pathway diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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